Cas no 218617-81-3 (Benzoic acid,2-(acetylamino)-5-[[(2,6-dichloro-4-nitrophenyl)amino]sulfonyl]-)

• Product name: Benzoic acid,2-(acetylamino)-5-[[(2,6-dichloro-4-nitrophenyl)amino]sulfonyl]-
• CAS No: 218617-81-3
• MF: C₁₅H₁₁Cl₂N₃O₇S
• MW: 448.234740495682
• CID: 1404281

Benzoic acid,2-(acetylamino)-5-[[(2,6-dichloro-4-nitrophenyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(acetylamino)-5-[[(2,6-dichloro-4-nitrophenyl)amino]sulfonyl]-
• Benzoic acid, 2-(acetylamino)-5-[[(2,6-dichloro-4-nitrophenyl)amino]sulfonyl]-

• Inchi： 1S/C15H11Cl2N3O7S/c1-7(21)18-13-3-2-9(6-10(13)15(22)23)28(26,27)19-14-11(16)4-8(20(24)25)5-12(14)17/h2-6,19H,1H3,(H,18,21)(H,22,23)
• InChI Key： KOVWAKZGNDDDHJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(NC2=C(Cl)C=C([N+]([O-])=O)C=C2Cl)(=O)=O)=CC=C1NC(C)=O

Computed Properties

• Exact Mass: 446.96963

Experimental Properties

• Density: 1.724±0.06 g/cm3(Predicted)
• Melting Point: 172 °C(Solv: ethanol (64-17-5))
• PSA: 155.71
• pka: 2.82±0.10(Predicted)